Cas no 202120-08-9 ([D-Asp3,E-Dhb7]-Microcystin-RR)

[D-Asp3,E-Dhb7]-Microcystin-RR is a structural analog of microcystin-RR, a cyclic heptapeptide toxin produced by cyanobacteria. This variant features modifications at positions 3 (D-Aspartic acid substitution) and 7 (E-Dhb, dehydrobutyrine), which alter its biochemical properties and interactions with protein phosphatases. Its primary advantage lies in its utility as a reference standard or research tool for studying microcystin toxicity, enzyme inhibition mechanisms, and cyanobacterial bloom impacts. The modified residues may influence binding affinity or metabolic stability, offering insights into structure-activity relationships. Suitable for analytical applications (e.g., LC-MS, ELISA) or mechanistic studies, it provides a precise model for investigating environmental and health effects of cyanotoxins. Handle with caution due to potential toxicity.
[D-Asp3,E-Dhb7]-Microcystin-RR structure
202120-08-9 structure
Product Name:[D-Asp3,E-Dhb7]-Microcystin-RR
CAS No:202120-08-9
MF:C48H73N13O12
MW:1024.17313075066
MDL:MFCD16652550
CID:2095088
Update Time:2025-05-25

[D-Asp3,E-Dhb7]-Microcystin-RR Chemical and Physical Properties

Names and Identifiers

    • [D-Asp3, E-Dhb7]-Microcystin-RR solution
    • [D-Asp3,E-Dhb7]-Microcystin-RR
    • MDL: MFCD16652550
    • Inchi: 1S/C48H73N13O12/c1-7-31-42(66)55-29(5)41(65)59-34(16-12-22-54-48(51)52)44(68)61-36(46(71)72)25-39(63)57-33(15-11-21-53-47(49)50)43(67)58-32(28(4)40(64)60-35(45(69)70)19-20-38(62)56-31)18-17-26(2)23-27(3)37(73-6)24-30-13-9-8-10-14-30/h7-10,13-14,17-18,23,27-29,32-37H,11-12,15-16,19-22,24-25H2,1-6H3,(H,55,66)(H,56,62)(H,57,63)(H,58,67)(H,59,65)(H,60,64)(H,61,68)(H,69,70)(H,71,72)(H4,49,50,53)(H4,51,52,54)/b18-17+,26-23+,31-7+
    • InChI Key: JIVQGWHGELHXHV-HCYRQVSSSA-N
    • SMILES: O(C)C(CC1C=CC=CC=1)C(C)/C=C(\C)/C=C/C1C(C)C(NC(C(=O)O)CCC(N/C(=C/C)/C(NC(C)C(NC(C(NC(C(=O)O)CC(NC(C(N1)=O)CCC/N=C(\N)/N)=O)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1023.55016481 g/mol
  • Monoisotopic Mass: 1023.55016481 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 17
  • Complexity: 2080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 416
  • Molecular Weight: 1024.2

Experimental Properties

  • Flash Point: 11℃

[D-Asp3,E-Dhb7]-Microcystin-RR Security Information

  • Hazardous Material transportation number:UN1230 - class 3 - PG 2 - Methanol, solution
  • Hazard Category Code: 11-23/24/25-39/23/24/25
  • Safety Instruction: 7-16-36/37-45
  • Hazardous Material Identification: F T

[D-Asp3,E-Dhb7]-Microcystin-RR Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
32541-1ML
[D-Asp3,E-Dhb7]-Microcystin-RR
202120-08-9
1ml
¥7041.18 2023-10-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
32541-1ML
202120-08-9
1ML
¥6380.52 2023-01-16

Additional information on [D-Asp3,E-Dhb7]-Microcystin-RR

[D-Asp3,E-Dhb7]-Microcystin-RR: A Comprehensive Overview

[D-Asp3,E-Dhb7]-Microcystin-RR is a cyclic peptide toxin belonging to the microcystins family, a group of secondary metabolites produced by certain species of cyanobacteria. This compound, identified by the CAS Registry Number 202120-08-9, has garnered significant attention due to its unique structural features and biological activities. The name [D-Asp3,E-Dhb7]-Microcystin-RR highlights its stereochemistry and specific amino acid residues, which play a critical role in its functionality.

Microcystins are known for their potent hepatotoxic effects, primarily targeting the liver by inhibiting serine/threonine protein phosphatases (PPs). The [D-Asp3,E-Dhb7] configuration in this compound is particularly significant as it influences the compound's stability, bioavailability, and toxicity. Recent studies have demonstrated that this specific stereochemistry enhances the compound's ability to cross cellular membranes, making it more effective in exerting its biological effects.

The structural characterization of [D-Asp3,E-Dhb7]-Microcystin-RR has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have revealed that the compound consists of a cyclic heptapeptide with alternating D-amino acids and L-amino acids. The presence of E-dihydrobutyrine (E-Dhb) at position 7 is a distinguishing feature that sets this microcystin apart from others in the family.

Recent research has focused on understanding the biosynthesis of [D-Asp3,E-Dhb7]-Microcystin-RR. Studies have identified the genes responsible for its production, shedding light on the genetic mechanisms underlying its synthesis. This knowledge has opened new avenues for manipulating microbial systems to produce modified versions of microcystins with enhanced or altered properties.

In terms of applications, [D-Asp3,E-Dhb7]-Microcystin-RR has been explored for its potential in drug discovery and development. Its ability to inhibit specific protein phosphatases makes it a valuable tool in studying cellular signaling pathways and disease mechanisms. Additionally, recent advancements in synthetic biology have enabled the production of this compound in controlled environments, reducing reliance on natural sources and enhancing its availability for research purposes.

The environmental impact of [D-Asp3,E-Dhb7]-Microcystin-RR is another area of active research. Cyanobacterial blooms, which often produce microcystins, pose significant threats to aquatic ecosystems and human health. Understanding the factors influencing the production and degradation of this compound is crucial for developing strategies to mitigate its harmful effects.

From a therapeutic perspective, [D-Asp3,E-Dhb7]-Microcystin-RR has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. Preclinical studies have demonstrated its efficacy in targeting specific pathways involved in tumor progression, making it a candidate for further exploration in oncology research.

In conclusion, [D-Asp3,E-Dhb7]-Microcystin-RR (CAS No: 202120-08-9) is a multifaceted compound with significant implications in both basic and applied sciences. Its unique structure, biological activities, and potential applications continue to drive research across diverse fields. As our understanding of this compound deepens, it holds great promise for advancing our knowledge of cyanobacterial toxins and their roles in environmental and human health.

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